Cas no 1261876-12-3 (3-Methoxy-5-(2,4,5-trichlorophenyl)isonicotinaldehyde)

3-Methoxy-5-(2,4,5-trichlorophenyl)isonicotinaldehyde is a specialized organic compound featuring a substituted isonicotinaldehyde core with a methoxy group and a 2,4,5-trichlorophenyl moiety. Its unique structure makes it a valuable intermediate in synthetic chemistry, particularly for the development of pharmaceuticals, agrochemicals, and advanced materials. The presence of electron-withdrawing chlorine atoms and the aldehyde functionality enhances its reactivity, facilitating selective transformations such as condensation or nucleophilic addition reactions. This compound is characterized by its high purity and stability under controlled conditions, ensuring consistent performance in complex synthetic pathways. Researchers value its utility in constructing heterocyclic frameworks and functionalized aromatic systems for targeted applications.

3-Methoxy-5-(2,4,5-trichlorophenyl)isonicotinaldehyde structure

1261876-12-3 structure

Product Name:3-Methoxy-5-(2,4,5-trichlorophenyl)isonicotinaldehyde

CAS No:1261876-12-3

MF:C₁₃H₈Cl₃NO₂

MW:316.567120552063

CID:4969885

Update Time:2025-05-28

3-Methoxy-5-(2,4,5-trichlorophenyl)isonicotinaldehyde Chemical and Physical Properties

Names and Identifiers

- 3-Methoxy-5-(2,4,5-trichlorophenyl)isonicotinaldehyde
- Inchi： 1S/C13H8Cl3NO2/c1-19-13-5-17-4-8(9(13)6-18)7-2-11(15)12(16)3-10(7)14/h2-6H,1H3
- InChI Key： UTGOXKCXCGWBHV-UHFFFAOYSA-N
- SMILES： ClC1C=C(C(=CC=1C1C=NC=C(C=1C=O)OC)Cl)Cl

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 19
Rotatable Bond Count: 3
Complexity: 318
XLogP3: 3.8
Topological Polar Surface Area: 39.2

3-Methoxy-5-(2,4,5-trichlorophenyl)isonicotinaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A013026844-250mg	3-Methoxy-5-(2,4,5-trichlorophenyl)isonicotinaldehyde	1261876-12-3	97%	250mg	504.00 USD	2021-06-22
Alichem	A013026844-500mg	3-Methoxy-5-(2,4,5-trichlorophenyl)isonicotinaldehyde	1261876-12-3	97%	500mg	847.60 USD	2021-06-22
Alichem	A013026844-1g	3-Methoxy-5-(2,4,5-trichlorophenyl)isonicotinaldehyde	1261876-12-3	97%	1g	1,445.30 USD	2021-06-22

3-Methoxy-5-(2,4,5-trichlorophenyl)isonicotinaldehyde Related Literature

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Additional information on 3-Methoxy-5-(2,4,5-trichlorophenyl)isonicotinaldehyde

Recent Advances in the Study of 3-Methoxy-5-(2,4,5-trichlorophenyl)isonicotinaldehyde (CAS: 1261876-12-3)

3-Methoxy-5-(2,4,5-trichlorophenyl)isonicotinaldehyde (CAS: 1261876-12-3) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a lead compound in drug development. This research brief aims to summarize the latest findings and provide insights into the current state of research on this compound.

The compound's structure, featuring a trichlorophenyl group and an isonicotinaldehyde moiety, suggests potential interactions with biological targets such as enzymes and receptors. Recent synthetic efforts have optimized the production of 3-Methoxy-5-(2,4,5-trichlorophenyl)isonicotinaldehyde, achieving higher yields and purity, which is critical for subsequent biological evaluations. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the compound's structure and purity.

In vitro studies have demonstrated that 3-Methoxy-5-(2,4,5-trichlorophenyl)isonicotinaldehyde exhibits promising activity against a range of biological targets. Notably, it has shown inhibitory effects on specific kinases involved in inflammatory pathways, suggesting potential applications in treating inflammatory diseases. Additionally, preliminary data indicate that the compound may interact with bacterial enzymes, hinting at possible antimicrobial properties. These findings are supported by molecular docking studies, which predict strong binding affinities to relevant biological targets.

Further research has explored the compound's pharmacokinetic properties, including its stability, solubility, and metabolic profile. Early results suggest that 3-Methoxy-5-(2,4,5-trichlorophenyl)isonicotinaldehyde has favorable drug-like characteristics, though additional optimization may be required to enhance its bioavailability. Toxicological assessments have also been initiated, with initial data indicating a manageable safety profile at therapeutic doses.

The potential applications of 3-Methoxy-5-(2,4,5-trichlorophenyl)isonicotinaldehyde extend beyond its immediate biological activity. Researchers are investigating its use as a building block for more complex molecules, leveraging its reactive aldehyde group for further chemical modifications. This approach could lead to the development of novel derivatives with enhanced pharmacological properties.

In conclusion, 3-Methoxy-5-(2,4,5-trichlorophenyl)isonicotinaldehyde represents a promising candidate for further drug development. Its unique structural features, combined with its demonstrated biological activity, make it a valuable subject of ongoing research. Future studies should focus on optimizing its pharmacological profile, exploring additional biological targets, and advancing it through preclinical development stages. The compound's potential to address unmet medical needs underscores the importance of continued investigation in this area.